Cas no 1448135-30-5 (N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide)

• Product Name: N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide
• CAS No: 1448135-30-5
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 5403021
• Update Time: 2025-05-19

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-N-[3-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide
• N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide

• Inchi： 1S/C21H23N5O2/c1-25-9-11-26(12-10-25)14-19(27)22-16-6-4-5-15(13-16)20-21(28)24-18-8-3-2-7-17(18)23-20/h2-8,13H,9-12,14H2,1H3,(H,22,27)(H,24,28)
• InChI Key： JLVOEAJDHMAGEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2C(=O)NC3=C(N=2)C=CC=C3)=C1)(=O)CN1CCN(C)CC1

Additional information on N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide

Introduction to N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide (CAS No. 1448135-30-5)

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide, identified by its CAS number 1448135-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's chemical structure incorporates several key functional groups, including a hydroxyquinoxaline moiety and a piperazine derivative, which are known for their diverse biological activities.

The hydroxyquinoxaline component is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Quinoxaline derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a hydroxyl group in this moiety further enhances its reactivity and potential for interaction with biological targets. This makes N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide a promising candidate for further exploration in drug discovery.

The second key structural feature is the 4-methylpiperazine group. Piperazine derivatives are commonly used in pharmaceuticals due to their ability to modulate neurotransmitter systems. Specifically, 4-methylpiperazine is known for its role in enhancing the solubility and bioavailability of drugs, as well as its potential to act as an intermediate in the synthesis of more complex molecules. The combination of these two functional groups in N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide has shown promise in preliminary studies as a potential inhibitor of certain kinases and other enzymes implicated in cancer and inflammation. Its ability to interact with these targets may lead to the development of novel treatments for these conditions.

The synthesis of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The hydroxyquinoxaline core is typically synthesized through condensation reactions, while the piperazine moiety is introduced via nucleophilic substitution or other coupling techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological evaluation of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of various kinases, including those involved in signal transduction pathways relevant to cancer progression. Additionally, the compound has shown anti-inflammatory effects by modulating cytokine production and reducing oxidative stress.

The potential therapeutic applications of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide extend beyond oncology and inflammation. Preliminary data suggest that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to cross the blood-brain barrier could enhance its efficacy in central nervous system disorders.

In conclusion, N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(4-methylpiperazin-1-y acetamide) strong>, with its CAS number 1448135 30 5 , represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its potential in clinical applications.